N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide

• Molecular Formula: C14H19BrN2O
• Molecular Weight: 311.22 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C14H19BrN2O/c1-11-10-12(4-5-13(11)15)16-14(18)6-9-17-7-2-3-8-17/h4-5,10H,2-3,6-9H2,1H3,(H,16,18)
• InChI Key: SHAOKYOKELFDTD-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CCN2CCCC2)Br

Description

N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide, also known as Brorphine, is a synthetic opioid that has gained popularity in recent years due to its potent analgesic effects. Brorphine is a derivative of the opioid agonist drug, buprenorphine, and has been found to be more potent than its parent compound.

Mechanism of Action

N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide is a partial agonist at the mu-opioid receptor, which is responsible for its analgesic effects. It also has affinity for the delta and kappa opioid receptors, although to a lesser extent than the mu receptor. N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide's partial agonist activity at the mu receptor results in a ceiling effect, where increasing doses do not produce a proportional increase in analgesia. This makes it a safer alternative to full agonist opioids, which can produce respiratory depression and overdose.
Biochemical and Physiological Effects
N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide's analgesic effects are mediated by its activity at the mu-opioid receptor, which is located in the brain and spinal cord. Activation of this receptor results in the inhibition of neurotransmitter release, including substance P, which is responsible for pain transmission. N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide also produces other physiological effects, including sedation, respiratory depression, and decreased gastrointestinal motility.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide's potency and partial agonist activity make it a useful tool for studying the mu-opioid receptor and its role in pain processing. Its ceiling effect also makes it a safer alternative to full agonist opioids for lab experiments. However, its potential for abuse and addiction must be taken into consideration when using it in animal models.

Future Directions

There are several future directions for research on N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide. One area of interest is its potential for the treatment of opioid addiction and withdrawal. Its partial agonist activity at the mu receptor may make it a useful alternative to full agonist opioids for this purpose. Another area of research is the development of new analogs of N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide with improved potency and selectivity for the mu-opioid receptor. Finally, the potential for abuse and addiction of N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide must be further studied to determine its safety for human use.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide involves the reaction of 4-bromo-3-methylbenzoyl chloride with pyrrolidine in the presence of a base such as sodium hydroxide. This reaction results in the formation of N-(4-bromo-3-methylphenyl)pyrrolidine, which is then converted to N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide through the reaction with propanoyl chloride. The final product is purified using column chromatography.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been used in scientific research to study its analgesic effects, as well as its potential for addiction and abuse. It has been found to be a potent analgesic in animal models, with a higher potency than buprenorphine. N-(4-bromo-3-methylphenyl)-3-(1-pyrrolidinyl)propanamide has also been shown to induce physical dependence and withdrawal symptoms in rats, indicating its potential for abuse.